Cas no 2090881-22-2 (1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one)

• Product Name: 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one
• CAS No: 2090881-22-2
• MF: C₁₀H₁₈N₂O₂
• MW: 198.262122631073
• CID: 5722774
• PubChem ID: 57595799
• Update Time: 2025-11-07

1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS026725984
• 2090881-22-2
• F6541-0416
• starbld0010582
• 1-[4-(3-hydroxyazetidin-1-yl)piperidin-1-yl]ethanone
• SCHEMBL13207162
• 1-(4-(3-hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one
• Ethanone, 1-[4-(3-hydroxy-1-azetidinyl)-1-piperidinyl]-
• 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one

• Inchi： 1S/C10H18N2O2/c1-8(13)11-4-2-9(3-5-11)12-6-10(14)7-12/h9-10,14H,2-7H2,1H3
• InChI Key： BJTPCTBYIIVACI-UHFFFAOYSA-N
• SMILES： OC1CN(C1)C1CCN(C(C)=O)CC1

Computed Properties

• Exact Mass: 198.136827821g/mol
• Monoisotopic Mass: 198.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.228±0.06 g/cm3(Predicted)
• Boiling Point: 361.9±42.0 °C(Predicted)
• pka: 14.27±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one

Comprehensive Overview of 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one (CAS No. 2090881-22-2)

In the realm of pharmaceutical and organic chemistry, 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one (CAS No. 2090881-22-2) has emerged as a compound of significant interest. This molecule, characterized by its unique azetidine and piperidine moieties, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly intrigued by its structural versatility, which allows for modifications to enhance bioavailability and target specificity.

The compound's hydroxyazetidine group is a key feature that contributes to its pharmacological properties. This functional group is known to improve solubility and metabolic stability, making it a valuable scaffold in the design of new therapeutic agents. Recent studies have highlighted its role in the development of central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is of paramount importance. This aligns with current trends in neuroscience research, where there is a growing demand for compounds that can effectively target neurological disorders.

Another area of interest is the compound's potential in cancer research. The piperidine ring, a common motif in many anticancer drugs, provides a robust framework for further derivatization. Scientists are exploring its interactions with various kinase inhibitors, a hot topic in oncology due to the rise of personalized medicine. The ability of 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one to serve as a precursor for novel kinase inhibitors is a subject of ongoing investigation.

From a synthetic chemistry perspective, the compound's CAS No. 2090881-22-2 is often searched in databases for its detailed spectroscopic data and synthetic routes. The demand for efficient and scalable synthesis methods has increased, driven by the need for high-purity compounds in preclinical studies. Recent advancements in green chemistry have also spurred interest in eco-friendly synthesis protocols for this molecule, reflecting the broader shift toward sustainable practices in the pharmaceutical industry.

In addition to its pharmaceutical applications, 1-(4-(3-Hydroxyazetidin-1-yl)piperidin-1-yl)ethan-1-one is gaining attention in material science. Its rigid yet flexible structure makes it a candidate for designing novel polymers and coatings with enhanced mechanical properties. This interdisciplinary potential underscores the compound's versatility and broad appeal across multiple scientific domains.

As the scientific community continues to explore the capabilities of CAS No. 2090881-22-2, its relevance in cutting-edge research is expected to grow. Whether in drug development, material innovation, or synthetic chemistry, this compound exemplifies the intersection of creativity and scientific rigor. Future studies will likely uncover even more applications, solidifying its place as a cornerstone in modern chemistry.